Cas no 52531-22-3 (2-(4-methyl-1H-indol-3-yl)acetic acid)
52531-22-3 structure
Product Name:2-(4-methyl-1H-indol-3-yl)acetic acid
CAS No:52531-22-3
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD09954811
CID:359406
PubChem ID:22490432
Update Time:2025-04-19
2-(4-methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetic acid, 4-methyl-
- 4-Methylindole-3-acetic Acid
- 2-(4-methyl-1H-indol-3-yl)acetic acid
- 4-methyl-1H-Indole-3-acetic acid
- 4-Methylindole-3-ace
- (4-Methyl-1H-indol-3-yl)-acetic acid
- (4-Methyl-1H-indol-3-yl)acetic acid
- A913549
- SB37509
- 52531-22-3
- FT-0755540
- SCHEMBL6287959
- 4-methyl-indole-3-acetic acid
- MFCD09954811
- KS-9273
- Z978942564
- DTXSID80626121
- EN300-69039
- CHEMBL232499
- AKOS011637564
- HCJHZUYDCZGMHA-UHFFFAOYSA-N
- SY058612
- AC6296
- 2-(4-methyl-1H-indol-3-yl)aceticacid
- CS-0217138
- CCA53122
- DA-39167
-
- MDL: MFCD09954811
- Inchi: 1S/C11H11NO2/c1-7-3-2-4-9-11(7)8(6-12-9)5-10(13)14/h2-4,6,12H,5H2,1H3,(H,13,14)
- InChI Key: HCJHZUYDCZGMHA-UHFFFAOYSA-N
- SMILES: OC(CC1=CNC2C=CC=C(C)C1=2)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
2-(4-methyl-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0710-1g |
(4-Methyl-1H-indol-3-yl)-acetic acid |
52531-22-3 | 96% | 1g |
15943.2CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0710-5g |
(4-Methyl-1H-indol-3-yl)-acetic acid |
52531-22-3 | 96% | 5g |
49864.89CNY | 2021-05-07 | |
| Chemenu | CM240427-1g |
2-(4-Methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95%+ | 1g |
$125 | 2024-07-15 | |
| TRC | M313510-250mg |
4-Methylindole-3-acetic Acid |
52531-22-3 | 250mg |
$207.00 | 2023-05-17 | ||
| TRC | M313510-2.5g |
4-Methylindole-3-acetic Acid |
52531-22-3 | 2.5g |
$1642.00 | 2023-05-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7571-1G |
2-(4-methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95% | 1g |
¥ 1,247.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7571-5G |
2-(4-methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95% | 5g |
¥ 4,263.00 | 2023-03-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7571-10G |
2-(4-methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95% | 10g |
¥ 6,322.00 | 2023-03-09 | |
| Enamine | EN300-69039-0.05g |
2-(4-methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95.0% | 0.05g |
$25.0 | 2025-03-21 | |
| Enamine | EN300-69039-0.1g |
2-(4-methyl-1H-indol-3-yl)acetic acid |
52531-22-3 | 95.0% | 0.1g |
$37.0 | 2025-03-21 |
2-(4-methyl-1H-indol-3-yl)acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
52531-22-3 (2-(4-methyl-1H-indol-3-yl)acetic acid) Related Products
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- 32022-69-8(1H-Indole-3-acetic-a-14C acid (9CI))
- 179343-63-6(1H-Indole-3-aceticacid, 4-ethyl-)
- 4384-79-6(1H-Indole-3-acetic-carboxy-14Cacid (9CI))
- 1912-47-6(2-(5-Methyl-1H-indol-3-yl)acetic acid)
- 87-51-4(3-Indoleacetic acid)
- 2338-19-4(Potassium 2-(1H-Indol-3-yl)acetate)
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